Cas no 518068-03-6 (Benzenecarbothioamide, N,N-diethyl-3,5-dinitro-)

Benzenecarbothioamide, N,N-diethyl-3,5-dinitro- structure
518068-03-6 structure
Product Name:Benzenecarbothioamide, N,N-diethyl-3,5-dinitro-
CAS No:518068-03-6
MF:C11H13N3O4S
MW:283.303621053696
CID:361327
PubChem ID:71365961
Update Time:2025-04-19

Benzenecarbothioamide, N,N-diethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, N,N-diethyl-3,5-dinitro-
    • N,N-diethyl-3,5-dinitrobenzenecarbothioamide
    • 518068-03-6
    • N,N-Diethyl-3,5-dinitrobenzene-1-carbothioamide
    • DTXSID20789340
    • Inchi: 1S/C11H13N3O4S/c1-3-12(4-2)11(19)8-5-9(13(15)16)7-10(6-8)14(17)18/h5-7H,3-4H2,1-2H3
    • InChI Key: ZBBUIJZKOVXLNQ-UHFFFAOYSA-N
    • SMILES: S=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])N(CC)CC

Computed Properties

  • Exact Mass: 283.06279
  • Monoisotopic Mass: 283.06267708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 89.52
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